ZINC ion

Specification

• Description: Zinc(2+) is a divalent metal cation, a zinc cation and a monoatomic dication. It has a role as a human metabolite and a cofactor.; Velmanase alfa is a recombinant human lysosomal alpha-mannosidase developed for enzyme replacement therapy to treat alpha-mannosidosis. Alpha-mannosidosis is a rare autosomal recessive lysosomal storage disorder. Patients with alpha-mannosidosis have a genetic mutation that causes a deficiency in the lysosomal enzyme alpha-mannosidase, which is an enzyme responsible for breaking down complex sugars in the body. The resulting accumulation of sugars in the body leads to an array of clinical manifestations leading to progressive neuromuscular and skeletal deterioration, such as skeletal abnormalities, motor function impairment, intellectual disability, and respiratory dysfunction. As long-term enzyme replacement therapy, velmanase alfa supplements or restores the function of deficient alpha-mannosidase. Velmanase alfa has an amino acid sequence of the monomeric protein identical to the naturally occurring human alpha-mannosidase. It was granted marketing authorization by the European Commission in March 2018 under the market name Lamzede as the first human recombinant form of alpha-mannosidase for the treatment of alpha-mannosidosis. In February 2023, the FDA also approved velmanase alfa for the same indication. Velmanase alfa is currently not approved in Canada.; Zinc cation is a Copper Absorption Inhibitor. The physiologic effect of zinc cation is by means of Decreased Copper Ion Absorption.; ZINC ion is a natural product found in Homo sapiens and Flexibacter with data available.; Zinc is a metabolite found in or produced by Saccharomyces cerevisiae.; See also: Zinc Sulfate (active moiety of); Zinc Chloride (active moiety of); Zinc Oxide (active moiety of) ... View More ...
• CAS No.: 9025-42-7
• Molecular Formula: Zn+2
• Molecular Weight: 65.4 g/mol
• IUPAC Name: zinc(2+)
• Standard InChI: InChI=1S/Zn/q+2
• Standard InChI Key: PTFCDOFLOPIGGS-UHFFFAOYSA-N
• SMILES: [Zn+2]
• Canonical SMILES: [Zn+2]
• Melting Point: 419.5 °C